Cas no 1192-21-8 (1-Methyl-1H-pyrazol-5-amine)

1-Methyl-1H-pyrazol-5-amine structure
1-Methyl-1H-pyrazol-5-amine structure
Product Name:1-Methyl-1H-pyrazol-5-amine
CAS No:1192-21-8
MF:C4H7N3
MW:97.1184799671173
MDL:MFCD00068156
CID:40996
PubChem ID:136927
Update Time:2025-04-18

1-Methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1H-pyrazol-5-amine
    • 1-Methyl-1H-pyrazol-5-ylamine
    • 5-Amino-1-methylpyrazole
    • 1-METHYL-5-AMINOPYRAZOLE
    • 1-Methylpyrazol-5-ylaMine
    • 2-methyl pyrazole-3-amine
    • 2-methyl-2H-pyrazol-3-ylamine
    • 2-Methyl-3-aMino-pyrazole
    • 2-METHYLPYRAZOL-3-AMINE
    • 3-amino-2-methyl-2H-pyrazole
    • 5-amino-1-methyl-1H-pyrazole
    • AKOS PAO-0256
    • 1H-Pyrazol-5-amine, 1-methyl-
    • 5-amino-1-methyl-pyrazole
    • 1-methylpyrazole-5-ylamine
    • NSC76510
    • PubChem9123
    • zlchem 1322
    • 1-Methylpyrazol-5-amine
    • 3-amino-2-methylpyrazole
    • 1-methyl-5-amino-pyrazole
    • methyl-1H-pyrazol-5-ami
    • PB33809
    • 3,4,5-TRIMETHOXYCINNAMICACIDANHYDRIDE
    • 1192-21-8
    • W-200924
    • 5-amino-1-methyl pyrazole
    • 1-methyl-1H-pyrazole-5-amine
    • CS-D1362
    • 1-methyl-1H-pyrazol-5-ylamine, AldrichCPR
    • F8887-4800
    • NSC 76510
    • Z415654476
    • Q2O
    • NSC-76510
    • BP-10340
    • SDCCGMLS-0066107.P001
    • 2-methyl-2H-pyrazole-3-ylamine
    • methyl-1H-pyrazol-5-amine
    • J-504863
    • (1-Methyl-1H-pyrazol-5-yl)amine
    • JESRNIJXVIFVOV-UHFFFAOYSA-N
    • SY003710
    • 4T-0063
    • AM803021
    • AKOS000308998
    • FT-0601399
    • DTXSID80152334
    • MFCD00068156
    • EN300-55088
    • DB-005746
    • STK346755
    • A3303
    • 688-112-1
    • MDL： MFCD00068156
    • Inchi： 1S/C4H7N3/c1-7-4(5)2-3-6-7/h2-3H,5H2,1H3
    • InChI Key： JESRNIJXVIFVOV-UHFFFAOYSA-N
    • SMILES： N1(C)C(=CC=N1)N

Computed Properties

  • Exact Mass: 97.06400
  • Monoisotopic Mass: 97.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 64
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -0.1
  • Topological Polar Surface Area: 43.8

Experimental Properties

  • Color/Form: Off white powder / off white solid
  • Density: 1.22
  • Melting Point: gt. 69.0 and le 73.0 deg-C
  • Boiling Point: 105°C/0.5mmHg(lit.)
  • Flash Point: 93.8℃
  • Refractive Index: 1.601
  • PSA: 43.84000
  • LogP: 0.58350
  • FEMA: 3514
  • λmax: 226(H2O)(lit.)

1-Methyl-1H-pyrazol-5-amine Security Information

1-Methyl-1H-pyrazol-5-amine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methyl-1H-pyrazol-5-amine Pricemore >>

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